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Compound of Interest

Compound Name: Dacinostat

Cat. No.: B1684143

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

Introduction

Dacinostat, also known as NVP-LAQ824, is a potent, broad-spectrum inhibitor of histone
deacetylases (HDACSs) with significant activity against a range of cancer cell lines.[1][2] It is a
hydroxamate-based compound that has been investigated in both preclinical and clinical
studies for its potential as an anticancer agent.[2][3] Accurate and consistent preparation of
Dacinostat stock solutions is crucial for obtaining reliable and reproducible results in
experimental settings. This document provides a detailed protocol for the preparation, storage,
and handling of Dacinostat stock solutions for use in both in vitro and in vivo research.

Physicochemical Properties

A summary of the key physicochemical properties of Dacinostat is presented in Table 1. This
information is essential for calculating the required mass of the compound for a desired stock
solution concentration.
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Property Value Reference

Molecular Formula C22H25N303 [4]

Molecular Weight 379.46 g/mol [1][2]

CAS Number 404951-53-7 [4]

Appearance Crystalline solid [5]
Solubility

Dacinostat exhibits poor solubility in aqueous solutions and ethanol, but is readily soluble in
dimethyl sulfoxide (DMSO).[1][6] Table 2 summarizes the solubility of Dacinostat in common
laboratory solvents. It is highly recommended to use fresh, anhydrous DMSO for the
preparation of stock solutions, as moisture can reduce the solubility of the compound.[6]

Solvent Solubility Reference
DMSO >17.45 mg/mL to 76 mg/mL [11[516][7]
Water Insoluble [1][6]
Ethanol Insoluble [1][6]

Experimental Protocol: Preparation of a 10 mM
Dacinostat Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Dacinostat in DMSO, a

commonly used concentration for in vitro experiments.
Materials and Reagents

o Dacinostat powder (purity =98%)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure

o Determine the required mass of Dacinostat:

o Use the following formula to calculate the mass of Dacinostat needed to prepare the
desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L * Volume (L) * 379.46
g/mol * 1000 mg/g

o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, the required mass is:
Mass (mg) = 10 * 0.001 * 379.46 = 3.79 mg

» Weighing Dacinostat:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of Dacinostat powder into the tube.
» Dissolving Dacinostat:

o Add the desired volume of anhydrous DMSO to the tube containing the Dacinostat
powder.

o Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath or brief sonication can be used to facilitate dissolution if
necessary.[8] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can
degrade the compound.[6]
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o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

Storage and Stability

Proper storage of Dacinostat powder and its stock solutions is critical to maintain its stability

and activity.

Storage .

Form Duration Reference
Temperature

Solid Powder -20°C Up to 3 years [61[7]

Stock Solution in 80°C U to 1 61171
-80° 0 1 year

DMSO P Y

-20°C Up to 1 month [6]

Workflow for Dacinostat Stock Solution Preparation

Preparation Storage

2 3. 6.
Weigh Dacinostat Powder Store at -80°C or -20°C

Calculate Mass of Dacinostat g Aliquot into Single-Use Tubes

Add Anhydrous DMSO Ready for Experimental Use

Vortex to Dissolve
(Warm/Sonicate if needed)

Click to download full resolution via product page
Caption: Workflow for the preparation of Dacinostat stock solution.
Safety Precautions

Dacinostat is a potent cytotoxic agent. Appropriate personal protective equipment (PPE),
including a lab coat, gloves, and safety glasses, should be worn at all times when handling the
compound. All procedures should be performed in a well-ventilated area or a chemical fume
hood. Dispose of all waste materials in accordance with institutional and local regulations for
hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparation of Dacinostat Stock Solution for In Vitro and
In Vivo Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684143#how-to-prepare-dacinostat-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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